Cas no 864461-20-1 (1H-Imidazole-4-carboxylic acid, 5-methyl-2-(3-thienyl)-)

• Product Name: 1H-Imidazole-4-carboxylic acid, 5-methyl-2-(3-thienyl)-
• CAS No: 864461-20-1
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 4255452
• PubChem ID: 12170439
• Update Time: 2025-04-24

1H-Imidazole-4-carboxylic acid, 5-methyl-2-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 5-methyl-2-(3-thienyl)-
• SY341418
• 5-Methyl-2-(3-thienyl)-1H-imidazole-4-carboxylic Acid
• 864461-20-1

• Inchi： 1S/C9H8N2O2S/c1-5-7(9(12)13)11-8(10-5)6-2-3-14-4-6/h2-4H,1H3,(H,10,11)(H,12,13)
• InChI Key： MOOBFZQZPCORLK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=NC(C(=O)O)=C(C)N1

Computed Properties

• Exact Mass: 208.03064868Da
• Monoisotopic Mass: 208.03064868Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 94.2Ų